Cas no 170087-97-5 ((2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one)

• Product Name: (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• CAS No: 170087-97-5
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD00713335
• CID: 3810710
• PubChem ID: 5706277
• Update Time: 2025-10-28

(2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 3-(2,4-dimethoxyphenyl)-1-phenyl-, (2E)-
• (E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one
• 3-(2,4-dimethoxyphenyl)-1-phenyl-2-propen-1-one
• (E)-3-(2,4-dimethoxyphenyl)-1-phenyl-prop-2-en-1-one
• SR-01000229077
• 2,4-dimethoxy chalcone
• cid_5706277
• MLS000680272
• 170087-97-5
• F3139-0665
• VU0316071-2
• BDBM49759
• HMS2591P24
• SR-01000229077-1
• STK831695
• SCHEMBL7188106
• MFCD00713335
• SMR000268417
• CHEMBL144626
• 2,4-Dimethoxychalcone
• AKOS002182058
• (E)-3-(2,4-dimethoxyphenyl)-1-phenyl-2-propen-1-one

• MDL： MFCD00713335
• Inchi： 1S/C17H16O3/c1-19-15-10-8-14(17(12-15)20-2)9-11-16(18)13-6-4-3-5-7-13/h3-12H,1-2H3/b11-9+
• InChI Key： WIVAGKMXNMVMFC-PKNBQFBNSA-N
• SMILES： C(C1=CC=CC=C1)(=O)/C=C/C1=CC=C(OC)C=C1OC

Computed Properties

• Exact Mass: 268.109944368Da
• Monoisotopic Mass: 268.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one

Chemical Profile of (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one (CAS No. 170087-97-5)

(2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one, identified by its CAS number 170087-97-5, is a structurally intriguing compound that has garnered attention in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with aromatic and alkenyl groups, exhibits potential applications in various chemical and biological contexts. The presence of methoxy substituents on the phenyl ring suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery and material science.

The chemical structure of (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one consists of a phenyl ring substituted at the 2 and 4 positions with methoxy groups, connected to a propenone backbone with a phenyl group at the 1-position. This arrangement creates a system that is both electronically rich and capable of participating in multiple types of intermolecular interactions. The conjugation between the double bond and the aromatic rings enhances its reactivity and spectral properties, which are crucial for its potential applications.

In recent years, there has been growing interest in molecules with similar structural motifs due to their demonstrated utility in medicinal chemistry. For instance, related compounds have been explored for their antimicrobial, anti-inflammatory, and even anticancer properties. The methoxy groups in (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one can serve as points for hydrogen bonding or as anchors for binding to specific biological receptors. This feature makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to act as a precursor or intermediate in the synthesis of more complex molecules. The ease with which it can be modified through functional group transformations allows chemists to explore a wide range of derivatives. These derivatives might exhibit enhanced biological activity or different chemical properties, depending on the nature of the modifications applied.

The synthesis of (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one involves several key steps that highlight the synthetic strategies employed in modern organic chemistry. The formation of the conjugated system typically requires careful control over reaction conditions to ensure high yield and purity. Additionally, the introduction of methoxy groups at specific positions on the phenyl ring demands precise synthetic planning to avoid unwanted side reactions.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the properties of this compound. Molecular modeling studies can predict how (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one interacts with biological targets, providing valuable insights into its potential pharmacological activity. These computational approaches are often combined with experimental data to refine structural hypotheses and guide synthetic efforts.

The spectroscopic properties of this molecule are another area of interest. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry provide detailed information about its structure and purity. UV-visible spectroscopy reveals insights into its electronic transitions, which are influenced by the conjugated system present in its molecular framework. These spectroscopic data are essential for characterizing the compound and ensuring its suitability for further applications.

In conclusion, (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one (CAS No. 170087-97-5) represents an interesting compound with diverse potential applications in chemistry and biology. Its unique structural features make it a valuable scaffold for drug discovery efforts, while its synthetic accessibility allows for extensive modifications and derivatization. As research continues to uncover new applications for molecules like this one, it is likely that (2E)-3-(2,4-dimethoxyphenyl)-1-phenylprop-2-en-1-one will play an increasingly important role in both academic and industrial settings.